Cas no 854372-77-3 ((1,2,4-Triazol-4-yl) Itraconazole)

• Product Name: (1,2,4-Triazol-4-yl) Itraconazole
• CAS No: 854372-77-3
• MF: C₃₅H₃₈Cl₂N₈O₄
• MW: 705.633425235748
• CID: 990489
• PubChem ID: 14541391
• Update Time: 2025-07-17

(1,2,4-Triazol-4-yl) Itraconazole Chemical and Physical Properties

Names and Identifiers

• (1,2,4-Triazol-4-yl) Itraconazole
• (1,2,4-Triazol-4-yl)
• 2-sec-Butyl-4-{4-[4-(4-{[(2R,4S)-2-(2,4-dichlorophenyl)-2-(4H-1,2 ,4-triazol-4-ylmethyl)-1,3-dioxolan-4-yl]methoxy}phenyl)-1-pipera zinyl]phenyl}-2,4-dihydro-3H-1,2,4-triazol-3-one
• Itraconazole Impurity B
• 2-butan-2-yl-4-[4-[4-[4-[[2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-4-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-1,2,4-triazol-3-one
• FT-0675402
• 854372-77-3

• Inchi： 1S/C35H38Cl2N8O4/c1-3-25(2)45-34(46)44(24-40-45)29-7-5-27(6-8-29)42-14-16-43(17-15-42)28-9-11-30(12-10-28)47-19-31-20-48-35(49-31,21-41-22-38-39-23-41)32-13-4-26(36)18-33(32)37/h4-13,18,22-25,31H,3,14-17,19-21H2,1-2H3
• InChI Key： VRJGLVXBWFZNCZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CN2C=NN=C2)OCC(COC2C=CC(=CC=2)N2CCN(C3C=CC(=CC=3)N3C=NN(C3=O)C(C)CC)CC2)O1)Cl

Computed Properties

• Exact Mass: 704.23900
• Monoisotopic Mass: 704.2393071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 49
• Rotatable Bond Count: 11
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 104.70000
• LogP: 5.70730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on (1,2,4-Triazol-4-yl) Itraconazole

Introduction to (1,2,4-Triazol-4-yl) Itraconazole and Its Significance in Modern Medicinal Chemistry

The compound with the CAS number 854372-77-3 is a derivative of itraconazole, specifically known as (1,2,4-Triazol-4-yl) Itraconazole. This compound has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. Itraconazole itself is a well-known antifungal medication that has been widely used to treat various fungal infections. The introduction of the (1,2,4-Triazol-4-yl) moiety into the itraconazole structure enhances its pharmacological properties, making it a promising candidate for further research and development.

In recent years, there has been a growing interest in the development of novel antifungal agents due to the increasing prevalence of drug-resistant fungal infections. The (1,2,4-Triazol-4-yl) group is known for its ability to enhance the binding affinity of the compound to its target enzymes, thereby improving its efficacy. This modification has been shown to be particularly effective against a broad spectrum of fungi, including those that are resistant to conventional antifungal treatments.

One of the most significant advantages of (1,2,4-Triazol-4-yl) Itraconazole is its improved solubility compared to its parent compound. This enhanced solubility allows for better absorption and distribution within the body, which can lead to more effective treatment outcomes. Additionally, studies have shown that this compound exhibits lower toxicity profiles, making it a safer option for patients with compromised immune systems who are more susceptible to fungal infections.

The pharmacokinetic properties of (1,2,4-Triazol-4-yl) Itraconazole have also been extensively studied. Research indicates that this compound has a longer half-life compared to itraconazole, which means it can remain active in the body for extended periods. This extended activity can lead to fewer dosing requirements and improved patient compliance. Furthermore, the compound's ability to cross the blood-brain barrier suggests potential applications in treating fungal infections that affect the central nervous system.

Recent advancements in computational chemistry have allowed researchers to predict the binding interactions between (1,2,4-Triazol-4-yl) Itraconazole and its target enzymes with high accuracy. These computational studies have provided valuable insights into the molecular mechanisms by which this compound exerts its antifungal effects. By understanding these mechanisms, scientists can further optimize the structure of (1,2,4-Triazol-4-yl) Itraconazole to enhance its therapeutic potential.

In clinical settings, (1,2,4-Triazol-4-yl) Itraconazole has shown promise in treating both invasive and superficial fungal infections. Its broad-spectrum activity makes it effective against a variety of fungal pathogens, including those that are commonly resistant to other antifungal agents. Clinical trials have demonstrated that patients treated with this compound exhibit faster recovery times and reduced recurrence rates compared to those treated with conventional therapies.

The development of resistance against existing antifungal medications is a major concern in modern medicine. However, (1,2,4-Triazol-4-yl) Itraconazole has shown resistance profiles that are different from those of traditional antifungals. This suggests that it may be less likely to face similar issues with resistance development over time. Additionally, ongoing research is exploring combination therapies involving (1,2,4-Triazol-4-yl) Itraconazole with other antifungal agents or immunomodulatory drugs to further enhance treatment outcomes.

The synthesis of (1,2,4-Triazol-4-yl) Itraconazole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advances in synthetic methodologies have made it possible to produce this compound on an industrial scale while maintaining high purity levels. These synthetic improvements have not only facilitated further research but also paved the way for large-scale clinical trials and commercialization efforts.

The environmental impact of pharmaceutical compounds is another important consideration in their development and use. Studies have shown that (1,2,4-Triazol-4-yl) Itraconazole is biodegradable and does not persist in the environment for extended periods. This characteristic makes it a more environmentally friendly option compared to some other antifungal agents that may pose ecological risks.

In conclusion,(1 , 2 , 4 -Tri az ol - 4 - yl ) It racon az ole represents a significant advancement in antifungal therapy due to its enhanced efficacy , improved pharmacokinetic properties , and lower toxicity profiles . The introduction of the ( 1 , 2 , 4 - Tri az ol - 4 - yl ) group into itra con azole structure has resulted in a compound that holds great promise for treating a variety of fungal infections . As research continues , it is likely that even more applications for this innovative compound will be discovered , further solidifying its importance in modern medicinal chemistry . p >